Cas no 1110502-50-5 (5-Bromo-7-methyl-1H-indazol-3-amine)

• Product Name: 5-Bromo-7-methyl-1H-indazol-3-amine
• CAS No: 1110502-50-5
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD12828022
• CID: 1036859
• PubChem ID: 54776211
• Update Time: 2025-04-20

5-Bromo-7-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-methyl-1H-indazol-3-amine
• 1H-Indazol-3-amine, 5-bromo-7-methyl-
• AK112103
• KB-42427
• MolPort-019-878-204
• RP05396
• Y7045
• DTXSID30716768
• J-517143
• CS-0325260
• 1110502-50-5
• F18650
• W-204749

• MDL： MFCD12828022
• Inchi： 1S/C8H8BrN3/c1-4-2-5(9)3-6-7(4)11-12-8(6)10/h2-3H,1H3,(H3,10,11,12)
• InChI Key： RTCUZXNDSBKYDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(N)=NN2

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 435.6±40.0 °C at 760 mmHg
• Flash Point: 217.3±27.3 °C
• PSA: 54.70000
• LogP: 2.79720
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Bromo-7-methyl-1H-indazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)